![molecular formula C16H16N2O3 B5489850 N'-{[2-(4-methoxyphenyl)acetyl]oxy}benzenecarboximidamide](/img/structure/B5489850.png)
N'-{[2-(4-methoxyphenyl)acetyl]oxy}benzenecarboximidamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{[2-(4-methoxyphenyl)acetyl]oxy}benzenecarboximidamide, also known as MAB-CHMINACA, is a synthetic cannabinoid that belongs to the indazole family. It was first synthesized in 2014 and has gained popularity among recreational drug users due to its potent psychoactive effects. However, the scientific community has also shown interest in this compound due to its potential therapeutic applications.
Mechanism of Action
N'-{[2-(4-methoxyphenyl)acetyl]oxy}benzenecarboximidamide acts as a potent agonist of the cannabinoid receptors CB1 and CB2. It has been shown to have a higher affinity for CB1 receptors than for CB2 receptors. Activation of these receptors leads to a variety of physiological and biochemical effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It can induce hypothermia, decrease locomotor activity, and impair memory and learning in animal models. It can also increase heart rate and blood pressure, and cause seizures and respiratory depression at high doses.
Advantages and Limitations for Lab Experiments
N'-{[2-(4-methoxyphenyl)acetyl]oxy}benzenecarboximidamide has several advantages as a research tool. It is highly potent and selective for the cannabinoid receptors, making it useful for investigating the role of these receptors in various physiological processes. However, its psychoactive effects and potential for abuse limit its use in certain experiments and require careful handling and storage.
Future Directions
There are several future directions for research on N'-{[2-(4-methoxyphenyl)acetyl]oxy}benzenecarboximidamide. One area of interest is its potential as a therapeutic agent for various diseases, including cancer and inflammation. Another area of interest is its use as a tool for investigating the role of the endocannabinoid system in various physiological processes. Further studies are needed to fully understand the potential benefits and limitations of this compound.
Synthesis Methods
The synthesis of N'-{[2-(4-methoxyphenyl)acetyl]oxy}benzenecarboximidamide involves the reaction of 2-(4-methoxyphenyl)acetyl chloride with N-(tert-butoxycarbonyl)glycine methyl ester in the presence of triethylamine. The resulting intermediate is then reacted with 5-amino-1-(4-chlorobenzyl)-1H-indazole-3-carboxamide to yield this compound.
Scientific Research Applications
N'-{[2-(4-methoxyphenyl)acetyl]oxy}benzenecarboximidamide has been used in various scientific studies to investigate its potential therapeutic applications. One study found that this compound has anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines in vitro. Another study showed that this compound can induce apoptosis in cancer cells, suggesting its potential as an anticancer agent.
Properties
IUPAC Name |
[(Z)-[amino(phenyl)methylidene]amino] 2-(4-methoxyphenyl)acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O3/c1-20-14-9-7-12(8-10-14)11-15(19)21-18-16(17)13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H2,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTRRNISCWIDUEF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CC(=O)ON=C(C2=CC=CC=C2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)CC(=O)O/N=C(/C2=CC=CC=C2)\N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.